Cas no 2227660-44-6 (rac-(1R,2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocycloheptane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocycloheptane-1-carboxylic acid
• CAS No: 2227660-44-6
• MF: C₂₇H₂₈N₂O₅
• MW: 460.521627426147
• CID: 6172864
• PubChem ID: 165565071
• Update Time: 2025-10-29

rac-(1R,2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocycloheptane-1-carboxylic acid
• 2227660-44-6
• EN300-1550412
• rac-(1R,2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]cycloheptane-1-carboxylic acid

• Inchi： 1S/C27H28N2O5/c30-25(29-24-14-3-1-2-13-22(24)26(31)32)15-8-16-28-27(33)34-17-23-20-11-6-4-9-18(20)19-10-5-7-12-21(19)23/h4-7,9-12,22-24H,1-3,13-14,16-17H2,(H,28,33)(H,29,30)(H,31,32)/t22-,24+/m1/s1
• InChI Key： VZNDUKPZYUBJHJ-VWNXMTODSA-N
• SMILES： OC([C@@H]1CCCCC[C@@H]1NC(C#CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 460.19982200g/mol
• Monoisotopic Mass: 460.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on rac-(1R,2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocycloheptane-1-carboxylic acid

Research Brief on rac-(1R,2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocycloheptane-1-carboxylic acid (CAS: 2227660-44-6)

In recent years, the compound rac-(1R,2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocycloheptane-1-carboxylic acid (CAS: 2227660-44-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cycloheptane backbone and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promise in various applications, including peptide synthesis, drug discovery, and targeted therapeutics. The following brief synthesizes the latest research findings related to this compound, highlighting its structural features, synthetic utility, and potential biological applications.

The structural complexity of rac-(1R,2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocycloheptane-1-carboxylic acid makes it a valuable intermediate in peptide chemistry. Recent studies have demonstrated its efficacy as a building block for the synthesis of constrained peptides, which are increasingly recognized for their enhanced stability and target specificity. The Fmoc group, a common protecting group in solid-phase peptide synthesis (SPPS), ensures compatibility with standard protocols, while the alkyne functionality provides a handle for further derivatization via click chemistry.

One of the most notable advancements involving this compound is its application in the development of novel protease inhibitors. Researchers have leveraged its cycloheptane scaffold to mimic natural peptide substrates, thereby designing inhibitors with high affinity and selectivity for specific proteases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a series of macrocyclic inhibitors targeting the SARS-CoV-2 main protease, showcasing its potential in antiviral drug development.

Beyond its role in peptide synthesis, rac-(1R,2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocycloheptane-1-carboxylic acid has also been explored in the context of targeted drug delivery. The alkyne moiety enables conjugation to various drug carriers, such as nanoparticles and antibodies, through bioorthogonal reactions. This approach has been particularly useful in oncology, where precise delivery of chemotherapeutic agents to tumor sites is critical. Preliminary in vivo studies have shown promising results, with improved pharmacokinetic profiles and reduced off-target effects.

Despite these advancements, challenges remain in the large-scale synthesis and purification of this compound. Recent efforts have focused on optimizing synthetic routes to improve yield and scalability. For example, a 2024 study in Organic Process Research & Development detailed a streamlined, multi-gram synthesis of rac-(1R,2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocycloheptane-1-carboxylic acid, employing a combination of enzymatic resolution and chromatographic techniques to achieve high enantiomeric purity.

In conclusion, rac-(1R,2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocycloheptane-1-carboxylic acid (CAS: 2227660-44-6) represents a versatile and valuable tool in chemical biology and drug discovery. Its unique structural features enable diverse applications, from peptide synthesis to targeted therapeutics. Ongoing research continues to uncover new possibilities for this compound, underscoring its potential to address unmet medical needs. Future directions may include further exploration of its biological activity and the development of more efficient synthetic methodologies.